Tetrahydrofolic acids

Tetrahydrofolic acids (THFAs) are essential components of the one-carbon metabolism and play a critical role in nucleic acid synthesis, amino acid metabolism, and methylation reactions. These compounds derive from folic acid and undergo sequential reductions to generate THFA-1 through THFA-4, with THFA-2 being the most common form found in biological systems. THFAs are crucial for the proper functioning of various enzymes involved in DNA repair, cell proliferation, and the regulation of gene expression. Due to their importance in metabolic processes, THFAs have been extensively studied for their potential therapeutic applications in treating conditions such as neural tube defects, cancer, and cardiovascular diseases.